Cas no 339101-31-4 (4-(3-Nitro-2-pyridinyl)aminobutanoic Acid)

• Product Name: 4-(3-Nitro-2-pyridinyl)aminobutanoic Acid
• CAS No: 339101-31-4
• MF: C₉H₁₁N₃O₄
• MW: 225.201341867447
• MDL: MFCD00793101
• CID: 1461106
• PubChem ID: 2764382
• Update Time: 2025-05-21

4-(3-Nitro-2-pyridinyl)aminobutanoic Acid Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 4-[(3-nitro-2-pyridinyl)amino]-
• 4-((3-Nitropyridin-2-yl)amino)butanoic acid
• 4-((3-Nitropyridin-2-yl)amino)butanoicacid
• CHEMBL489003
• SCHEMBL5848968
• AKOS000174921
• 4-[(3-nitro-2-pyridinyl)amino]butanoic acid
• 8L-917
• 4-(3-nitropyridin-2-ylamino)butanoic acid
• 4-[(3-nitropyridin-2-yl)amino]butanoic Acid
• F73399
• 339101-31-4
• MFCD00793101
• 4-(3-Nitro-2-pyridinyl)aminobutanoic Acid

• MDL： MFCD00793101
• Inchi： 1S/C9H11N3O4/c13-8(14)4-2-6-11-9-7(12(15)16)3-1-5-10-9/h1,3,5H,2,4,6H2,(H,10,11)(H,13,14)
• InChI Key： WTHQDFIWIPIGLI-UHFFFAOYSA-N
• SMILES： OC(CCCNC1C(=CC=CN=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 225.07503
• Monoisotopic Mass: 225.07495584g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 108Ų

Experimental Properties

• Melting Point: 98-100°C
• PSA: 105.36

4-(3-Nitro-2-pyridinyl)aminobutanoic Acid Security Information

• HazardClass：IRRITANT

Additional information on 4-(3-Nitro-2-pyridinyl)aminobutanoic Acid

4-(3-Nitro-2-pyridinyl)aminobutanoic Acid: A Comprehensive Overview

4-(3-Nitro-2-pyridinyl)aminobutanoic Acid, also known by its CAS number CAS No 339101-31-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and material science.

The molecular structure of 4-(3-Nitro-2-pyridinyl)aminobutanoic Acid comprises a pyridine ring substituted with a nitro group at the 3-position and an amino group at the 2-position, connected via an ethylene linker to a butanoic acid moiety. This configuration imparts the compound with both aromatic and aliphatic characteristics, making it versatile for various chemical reactions and biological interactions.

Recent studies have highlighted the potential of 4-(3-Nitro-2-pyridinyl)aminobutanoic Acid in the development of novel therapeutic agents. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly in the context of anti-inflammatory and anti-cancer drug discovery. The compound's ability to modulate cellular signaling pathways has been a focal point of investigation, with promising results indicating its potential as a lead compound for drug development.

In addition to its pharmacological applications, 4-(3-Nitro-2-pyridinyl)aminobutanoic Acid has shown promise in material science. Its structural properties make it an attractive candidate for use in the synthesis of advanced materials, such as coordination polymers and metal-organic frameworks (MOFs). These materials have applications in gas storage, catalysis, and sensing technologies, underscoring the compound's versatility across multiple scientific domains.

The synthesis of CAS No 339101-31-4 involves a multi-step process that typically includes nitration, amidation, and oxidation reactions. Recent advancements in synthetic methodology have enabled the production of this compound with higher yields and improved purity, facilitating its use in large-scale research and industrial applications.

From an environmental perspective, researchers have also investigated the biodegradation and toxicity profiles of 4-(3-Nitro-2-pyridinyl)aminobutanoic Acid. Studies indicate that under specific conditions, the compound can undergo microbial degradation, reducing its environmental footprint. However, further research is required to fully understand its ecological impact and ensure sustainable practices in its production and use.

In conclusion, 4-(3-Nitro-2-pyridinyl)aminobutanoic Acid, identified by its CAS number CAS No 339101-31-4, represents a multifaceted compound with diverse applications across chemistry and biology. Its structural uniqueness, coupled with recent advancements in synthesis and application studies, positions it as a valuable asset in both academic research and industrial innovation.